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Compound of Interest

Compound Name: Almokalant

Cat. No.: B1665250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, physicochemical

properties, and synthesis of Almokalant, a potent class III antiarrhythmic agent. The

information is intended for researchers, scientists, and professionals involved in drug discovery

and development.

Molecular Structure and Properties
Almokalant is a selective potassium channel blocker, specifically targeting the rapid

component of the delayed rectifier potassium current (IKr), which is encoded by the hERG

gene.[1] Its action prolongs the cardiac action potential duration, a characteristic of Class III

antiarrhythmic agents.

Table 1: Molecular Identifiers and Properties of Almokalant
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Property Value Source

IUPAC Name

4-[3-[ethyl(3-

propylsulfinylpropyl)amino]-2-

hydroxypropoxy]benzonitrile

[2]

Chemical Formula C18H28N2O3S [2][3]

Molecular Weight 352.49 g/mol [1][4]

CAS Number 123955-10-2 [1][5]

Canonical SMILES
CCCS(=O)CCCN(CC)CC(CO

C1=CC=C(C=C1)C#N)O
[2]

InChI Key
ZMHOBBKJBYLXFR-

UHFFFAOYSA-N
[2]

Table 2: Physicochemical Data of Almokalant

Property Value Source

Melting Point Not Reported

Boiling Point 574.8 °C at 760 mmHg [6]

Flash Point 301.4 °C [6]

Density 1.17 g/cm³ [6]

LogP 3.03438 [6]

Solubility 10 mM in DMSO [3]

Synthesis of Almokalant
A detailed, peer-reviewed synthesis protocol for Almokalant is not readily available in the

public domain. However, based on known precursors and general principles of organic

synthesis, a plausible synthetic route can be proposed. The synthesis would likely involve the

key steps of nucleophilic substitution and oxidation.
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A potential retrosynthetic analysis suggests that Almokalant can be synthesized from key

intermediates such as 4-(oxiran-2-ylmethoxy)benzonitrile and N-ethyl-N-(3-

(propylthio)propyl)amine, followed by a selective oxidation of the sulfide to a sulfoxide.

Proposed Synthetic Pathway

Starting Materials

Intermediate Synthesis

Final Product

4-Hydroxybenzonitrile

4-(Oxiran-2-ylmethoxy)benzonitrile

Base (e.g., K2CO3)

Epichlorohydrin N-Ethyl-3-bromopropylamine

N-Ethyl-N-(3-(propylthio)propyl)amine

Base (e.g., K2CO3)

Propane-1-thiol

Almokalant

Ring-opening

Almokalant Kv11.1 (hERG)
Potassium Channel

Blocks IKr CurrentGenerates Cardiac RepolarizationContributes to Action Potential
Duration (APD)

Determines Effective Refractory
Period (ERP)

Influences Suppression of
Re-entrant Arrhythmias

Leads to
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Cell Preparation

Electrophysiology

Drug Application & Data Acquisition

Data Analysis

Culture cells expressing
hERG channels (e.g., HEK293)

Perform whole-cell
patch-clamp recording

Apply voltage clamp protocol
to elicit IKr current

Record baseline
IKr current

Perfuse cells with
varying concentrations

of Almokalant

Record IKr current
in the presence of Almokalant

Measure current amplitude
and kinetics

Construct dose-response curve

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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